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Reference Standards & Key Properties

For accurate quantitative analysis, using a certified reference material (CRM) is essential. The table below

summarizes a available pharmaceutical secondary standard for Methacycline hydrochloride.

Product Name
Catalog
Number

Supplier Format Storage Qualification

Methacycline

hydrochloride
Pharmaceutical

Secondary Standard
[1]

PHR1594 Sigma-Aldrich

(MilliporeSigma)

1 g,

neat

-10 to
-25°C [1]

Certified Reference

Material (CRM),
qualified per ISO

17034 and ISO/IEC
17025; multi-traceable

to USP [1]

The molecular formula of Methacycline hydrochloride is C22H23ClN2O8, with a molecular weight of

478.88 g/mol [2]. It presents as a yellow crystalline powder [2].
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The stability of tetracycline antibiotics, including Methacycline, is highly dependent on the solution

conditions. This is a critical factor for preparing reliable standard solutions.

pH and Light Sensitivity: Tetracyclines are known to degrade in both acidic and alkaline conditions
[3]. In acidic solutions (pH ≤ 2), they can transform into yellow anhydrotetracycline, while in alkaline

solutions, they form yellow iso-tetracycline [4]. Furthermore, light exposure increases the
decomposition rate [3]. Therefore, it is recommended to prepare solutions fresh daily and store
them in the dark, such as in an amber vial or cabinet.
Metal Chelation: Methacycline can chelate metal ions at the C11 and C12 positions [4]. The

presence of Cu²⁺ ions has been shown to enhance the stability of tetracycline by forming
complexes, reducing its conversion to anhydrotetracycline [3].

Recommended Analytical Techniques: According to the supplier, the CRM is suitable for analysis
by HPLC and gas chromatography [1]. A colorimetric method for related tetracyclines monitors

degradation by measuring absorbance at 440 nm for acidic solutions (formation of
anhydrotetracycline) and 380 nm for alkaline solutions (formation of isotetracycline) [3].

Proposed Preparation Workflow

Based on the information gathered, here is a logical workflow to prepare and use a Methacycline

hydrochloride standard solution. You should verify and optimize the specific volumes and concentrations

for your particular analytical method.
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Weigh CRM Accurately

Select & Disperse Solvent

Protect from Light Note: Consider solvent pH and potential for metal chelation for stability.

Prepare Calibration Standards Note: Prepare fresh daily and store in amber vials to minimize photodegradation.

Analyze by HPLC/Colorimetry

Click to download full resolution via product page

FAQs for Troubleshooting

Here are answers to some frequently asked questions that may arise during your work with Methacycline

hydrochloride.

Q1: Why is my standard solution showing a change in color over time? A change to a more intense

yellow color typically indicates degradation. Tetracycline antibiotics are unstable in both strong acidic and

alkaline solutions, leading to the formation of colored degradation products like anhydrotetracycline (acidic)

or isotetracycline (alkaline) [3] [4]. Ensure you are using a solvent with a suitable pH, preparing the solution

fresh, and protecting it from light.

Q2: How can I improve the stability of my standard solution? To enhance stability:

Control the environment: Keep the solution in the dark and at a cool temperature [1] [3].
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Consider additives: The presence of metal ions like Cu²⁺ or surfactants can form complexes and

improve stability [3].
Manage pH: Use a buffered solvent system to maintain a pH that minimizes degradation [3] [4].

Q3: What is a suitable mobile phase for HPLC analysis of Methacycline? While a specific mobile phase

was not listed, the CRM is certified as suitable for HPLC analysis [1]. Methods for other tetracyclines often

use acidified aqueous buffers mixed with organic modifiers like acetonitrile or methanol. You may need to

consult specialized chromatography databases or literature for a published method for Methacycline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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